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Compound of Interest

Compound Name: IRL-1620

Cat. No.: B1681967

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of IRL-1620, a selective
endothelin B (ETB) receptor agonist also known as sovateltide, in the context of Alzheimer's
disease (AD) research. It includes detailed protocols for key experiments, a summary of
guantitative findings from preclinical studies, and visualizations of the proposed mechanism of
action and experimental workflows.

Introduction

Alzheimer's disease is a progressive neurodegenerative disorder characterized by cognitive
decline and the accumulation of amyloid-beta (A) plaques and neurofibrillary tangles in the
brain.[1] IRL-1620 has emerged as a promising therapeutic candidate due to its
neuroprotective and regenerative properties.[1][2] It functions as a potent and highly selective
agonist for the endothelin B (ETB) receptor.[3] Stimulation of ETB receptors by IRL-1620 has
been shown to promote neurogenesis, angiogenesis, and reduce oxidative stress in animal
models of Alzheimer's disease, leading to improved cognitive function.[4][5][6][7]

Mechanism of Action

IRL-1620 exerts its therapeutic effects by selectively activating ETB receptors, which are found
on various cells in the central nervous system, including endothelial cells and neural progenitor
cells.[4][5] This activation triggers a signaling cascade that leads to the upregulation of key
growth factors, namely Vascular Endothelial Growth Factor (VEGF) and Nerve Growth Factor
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(NGF).[4][5][7] VEGF promotes the formation of new blood vessels (angiogenesis), improving
cerebral blood flow and the clearance of toxic Ap peptides.[4][5] NGF supports the survival,
development, and function of neurons, and promotes the differentiation of neural progenitor
cells into mature neurons (neurogenesis).[4][5][7] Additionally, IRL-1620 has demonstrated
antioxidant properties, counteracting the oxidative stress induced by AB.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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